2-Bromo-3-pyridinylcarbamic acid ethyl ester

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: ethyl N-(2-bromopyridin-3-yl)carbamate
• InChI: InChI=1S/C8H9BrN2O2/c1-2-13-8(12)11-6-4-3-5-10-7(6)9/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: WPQWQSKTTDWPDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=C(N=CC=C1)Br

Description

2-Bromo-3-pyridinylcarbamic acid ethyl ester is a useful research compound. Its molecular formula is C8H9BrN2O2 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-Amino-2-bromopyridine described in Preparation Example S-1 (1.4 g, 8.1 mmol) was dissolved in pyridine (10 mL), ethyl chloroformate (0.93 mL, 9.7 mmol) was added dropwise on an ice bath, and the solution was stirred for 2 hours at room temperature. After the reaction was completed, the reaction solution was poured into brine, and the solution was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, then evaporated, the resulting residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:4), and the title compound (0.56 g, 2.3 mmol, 28%) was obtained.